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Compound of Interest

Compound Name: H-HoArg-OH-d4

Cat. No.: B12377580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of H-HoArg-OH-d4 (L-Homoarginine-d4), a

deuterated analog of L-Homoarginine. This document is intended to assist researchers,

scientists, and drug development professionals in sourcing this stable isotope-labeled

compound and understanding its purity specifications.

Supplier and Purity Information
H-HoArg-OH-d4, a valuable tool in metabolic research and as an internal standard in analytical

applications, is available from several specialized chemical suppliers. While the exact purity

can vary between batches, and a lot-specific Certificate of Analysis (CoA) should always be

requested from the supplier, the following table summarizes publicly available information for H-
HoArg-OH-d4 and its dihydrochloride salt.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Notes

MedChem

Express

H-HoArg-OH-

d4

HY-

W008385S

1332075-41-

8 (free base)
C₇H₁₂D₄N₄O₂

Deuterium

labeled H-

HoArg-OH.

Purity

information

should be

requested.

Santa Cruz

Biotechnolog

y

L-

Homoarginin

e-d4

Dihydrochlori

de

sc-219496
1332075-41-

8

C₇H₁₄D₄Cl₂N

₄O₂

Labeled

inhibitor of

TNAP

(alkaline

phosphatase)

isoenzymes.

LGC

Standards

L-

Homoarginin

e-d4

Dihydrochlori

de

TRC-

H585002

1331888-08-

4

C₇H₁₄D₄Cl₂N

₄O₂

Distributed by

TRC. A CoA

with detailed

purity

information is

typically

available

upon request.

[1][2]

United States

Biological

L-

Homoarginin

e-d4

Dihydrochlori

de

013222 Not Specified Not Specified

A labeled

inhibitor of

alkaline

phosphatase

isoenzymes.

[3]
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Pharmaffiliate

s

L-

Homoarginin

e-d4

Dihydrochlori

de

PA STI

046810

1332075-41-

8

C₇H₁₄D₄Cl₂N

₄O₂

Offered as a

stable isotope

and

pharmaceutic

al standard.

[4][5]

CymitQuimic

a

L-

Homoarginin

e-d4

Dihydrochlori

de

TR-H585002
1332075-41-

8

C₇H₁₄D₄Cl₂N

₄O₂

Distributes

TRC

products.[6]

Experimental Protocols
Analysis of L-Homoarginine by High-Performance Liquid
Chromatography (HPLC)
A common method for the analysis of L-homoarginine in biological samples involves precolumn

derivatization followed by HPLC with fluorescence detection.[7] This method can be adapted

for the analysis of H-HoArg-OH-d4.

Principle: The primary amino group of homoarginine reacts with o-phthalaldehyde (OPA) and a

thiol (e.g., N-acetyl-L-cysteine) to form a fluorescent derivative that can be separated and

quantified by reversed-phase HPLC.

Methodology:

Sample Preparation: Plasma or other biological samples are deproteinized, typically with an

acid like perchloric acid, followed by centrifugation.

Derivatization: The supernatant is mixed with a derivatization reagent containing OPA and N-

acetyl-L-cysteine in a borate buffer. The reaction proceeds rapidly at room temperature.

Chromatographic Separation:

Column: A reversed-phase C18 column is typically used.
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Mobile Phase: A gradient elution is often employed with a mixture of an aqueous buffer

(e.g., sodium acetate) and an organic solvent (e.g., methanol or acetonitrile).

Flow Rate: A standard flow rate of around 1 mL/min is common.

Temperature: The column is maintained at a constant temperature, for example, 25°C.[7]

Detection:

Detector: A fluorescence detector is used.

Excitation Wavelength: 340 nm.[7]

Emission Wavelength: 450 nm.[7]

Quantification: The concentration of the homoarginine derivative is determined by comparing

its peak area to a standard curve generated from known concentrations of the analyte. H-
HoArg-OH-d4 would serve as an ideal internal standard in this assay for the quantification of

endogenous L-homoarginine.

Visualizations
Signaling Pathway Involving L-Homoarginine
L-homoarginine is a structural analog of L-arginine and can influence nitric oxide (NO) signaling

pathways. The following diagram illustrates the relationship between L-arginine, L-

homoarginine, and the production of NO by nitric oxide synthase (NOS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. L-Homoarginine-d4 Dihydrochloride | LGC Standards [lgcstandards.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. A Novel Pathway for Metabolism of the Cardiovascular Risk Factor Homoarginine by
alanine:glyoxylate aminotransferase 2 - PMC [pmc.ncbi.nlm.nih.gov]

5. pharmaffiliates.com [pharmaffiliates.com]

6. lgcstandards.com [lgcstandards.com]

7. Analysis of L-homoarginine in biological samples by HPLC involving precolumn
derivatization with o-phthalaldehyde and N-acetyl-L-cysteine - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide to H-HoArg-OH-d4: Supplier Sourcing
and Purity Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377580#h-hoarg-oh-d4-supplier-and-purity-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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